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Compound of Interest

Compound Name: MHY 553

Cat. No.: B3054977

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, application, and disposal of MHY 553, a novel Peroxisome Proliferator-
Activated Receptor a (PPARa) agonist.

This document provides critical safety protocols and detailed operational procedures for the
laboratory use of MHY 553 (CAS No. 6265-56-1). Adherence to these guidelines is essential to
ensure personal safety and experimental integrity.

Immediate Safety and Handling

MHY 553, with the IUPAC name 4-(benzo[d]thiazol-2-yl)benzene-1,3-diol, is a solid yellow
powder.[1] While comprehensive toxicological properties have not been fully investigated, it
should be handled with care as a potentially hazardous substance.[1]

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine the necessary PPE for
specific laboratory procedures.[2][3] The following table summarizes the recommended PPE
when handling MHY 553.
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Protection Type

Recommended Equipment

Purpose

Eye and Face

Safety glasses or goggles. A
face shield may be necessary

for splash hazards.[1][4]

To protect against chemical
splashes, dust, and flying
particles.[4][5]

Hand

Chemical-resistant gloves

(e.g., nitrile, neoprene).[1][4]

To prevent skin contact with

the compound.[1]

Body

Laboratory coat.[1]

To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or
a chemical fume hood is
recommended to avoid

inhalation of dust or aerosols.

[1](6]

To prevent respiratory irritation
or potential systemic effects

from inhalation.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.
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Operational Plans

MHY 553 is a PPARa agonist that has been shown to alleviate hepatic steatosis by increasing
fatty acid oxidation and reducing inflammation.[7][8]

Experimental Protocols

The following are key experimental protocols adapted from the study by Kim et al. (2017),
"Novel PPARa agonist MHY553 alleviates hepatic steatosis by increasing fatty acid oxidation
and decreasing inflammation during aging."[7][8]

In Vivo Study in Rats:

¢ Animal Model: Young (8-week-old) and old (72-week-old) male Sprague-Dawley rats.
e Dosage and Administration: MHY 553 administered orally.

o Objective: To evaluate the effect of MHY 553 on aging-induced hepatic steatosis.[8]

o Key Finding: MHY 553 administration markedly ameliorated aging-induced hepatic steatosis
without altering body weight or liver injury markers.[7][8]

In Vitro Study in HepG2 Cells:
e Cell Line: Human hepatoma cell line (HepG2).
o Treatment: Induction of lipid accumulation using the LXR agonist T0901317.

» Objective: To assess the direct effect of MHY 553 on triglyceride accumulation in liver cells.

[8][°]

o Key Finding: MHY 553 inhibited triglyceride accumulation induced by the LXR agonist.[7][8]

Signaling Pathway of MHY 553 in Hepatic Steatosis

MHY 553 functions as a PPARa agonist. Upon activation, PPARa translocates to the nucleus
and upregulates the expression of genes involved in fatty acid B-oxidation, such as Carnitine
Palmitoyltransferase 1A (CPT-1A) and Acyl-CoA Oxidase 1 (ACOX1).[7][8] This leads to
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increased fatty acid breakdown and a reduction in lipid accumulation in the liver. Concurrently,
MHY 553 has been observed to suppress the expression of inflammatory markers.[7][8]

Extracellular Cytoplasm Nucleus

. Upregulates
Activates PPARa PPARa Translocation Target Genes
MHY 553 (inactive) (active) PPARa (CPT-1A, ACOX1) 1 Fatty Acid Oxidation | Hepatic Steatosis

Click to download full resolution via product page
MHY 553 signaling pathway in alleviating hepatic steatosis.

Disposal Plan

Proper disposal of MHY 553 and associated contaminated materials is crucial to prevent
environmental contamination.

Waste Segregation and Collection

e Solid Waste: Unused or expired MHY 553 powder should be collected in a designated,
clearly labeled, and sealed hazardous waste container.[6]

o Contaminated Materials: All materials that have come into contact with MHY 553, such as
pipette tips, gloves, and weighing papers, must be disposed of in the same hazardous

chemical waste container.[6]

Disposal Procedure

» Containerization: Ensure all waste is stored in compatible, leak-proof containers.[10][11]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"MHY 553"

e Institutional Guidelines: Contact your institution's Environmental Health and Safety (EHS)
department or equivalent office to arrange for the pickup and disposal of the hazardous
waste.[6] They will ensure compliance with all federal, state, and local regulations.[12]
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Under no circumstances should MHY 553 be disposed of down the drain or in regular trash.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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